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Compound of Interest

Compound Name: ABT-963

Cat. No.: B1664313 Get Quote

For Immediate Implementation by Laboratory Personnel

This document provides essential guidance on the safe and compliant disposal of ABT-963, a

research compound. Adherence to these procedures is critical for ensuring personnel safety,

environmental protection, and regulatory compliance. Given the absence of a specific Safety

Data Sheet (SDS) for ABT-963, it must be handled as a hazardous chemical waste.

All personnel handling ABT-963 are required to be familiar with their institution's chemical

hygiene plan and hazardous waste management procedures. These internal documents

provide the overarching framework for safe laboratory operations and waste disposal.

Waste Characterization and Segregation
Proper segregation of chemical waste is the first and most critical step in ensuring safe

disposal.[1][2] ABT-963 waste must be categorized and segregated based on its physical state

and any other contaminants present.

Table 1: ABT-963 Waste Stream Segregation
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Waste Stream ID Description Container Type

ABT-963-SOL

Solid ABT-963, contaminated

lab debris (e.g., gloves, weigh

boats, pipette tips)

Labeled, sealed, and durable

plastic container

ABT-963-LIQ-HAL

ABT-963 dissolved in

halogenated solvents (e.g.,

dichloromethane, chloroform)

Labeled, sealed, chemically

resistant (e.g., glass or

appropriate plastic) container

with secondary containment

ABT-963-LIQ-NON

ABT-963 dissolved in non-

halogenated solvents (e.g.,

ethanol, acetone, DMSO)

Labeled, sealed, chemically

resistant (e.g., glass or

appropriate plastic) container

with secondary containment

ABT-963-AQ

Aqueous solutions containing

ABT-963 (e.g., buffer solutions

from experiments)

Labeled, sealed, chemically

resistant (e.g., glass or plastic)

container

Note: Never mix incompatible waste streams.[3] For instance, do not mix acidic and basic

solutions, or oxidizing acids with organic chemicals.

Step-by-Step Disposal Protocol
The following protocol outlines the necessary steps for the safe handling and disposal of ABT-
963 waste.

Personal Protective Equipment (PPE): At a minimum, personnel must wear standard

laboratory attire, including a lab coat, safety glasses, and chemical-resistant gloves, when

handling ABT-963 waste.

Waste Collection:

Collect all waste at the point of generation in a designated satellite accumulation area

(SAA).[4]

Use containers that are in good condition, compatible with the waste, and have secure,

leak-proof closures.[5]
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For liquid waste, always use secondary containment to prevent spills.[3][4]

Labeling:

Affix a hazardous waste label to each container as soon as the first drop of waste is

added.[4]

The label must include the full chemical name "ABT-963," the major hazardous

constituents of any mixtures, and the approximate percentages.[4]

Clearly indicate the accumulation start date.

Storage:

Store waste containers in a well-ventilated area, away from sources of ignition.

Segregate incompatible waste streams to prevent accidental reactions.[2][3]

Do not accumulate more than 10 gallons of hazardous waste in the laboratory.[3]

Disposal Request:

Once a waste container is full or has reached the storage time limit set by your institution,

request a pickup from your institution's Environmental Health and Safety (EHS)

department or a licensed hazardous waste vendor.[3][6]

Do not dispose of any ABT-963 waste down the drain or in the regular trash.[7][8][9]

Experimental Workflow for Waste Generation and
Disposal
The following diagram illustrates the workflow for handling ABT-963 from experimental use

through to final disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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